Cas no 61434-48-8 (2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione)

• Product Name: 2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione
• CAS No: 61434-48-8
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 1627286
• PubChem ID: 151669
• Update Time: 2025-04-21

2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-1,3-dimethoxyanthracene-9,10-dione
• 2-(Hydroxymethyl)-1,3-dimethoxy-9,10-anthraquinone
• 9,10-anthracenedione, 2-(hydroxymethyl)-1,3-dimethoxy-
• 2-(Hydroxymethyl)-1,3-dimethoxyanthraquinone
• DTXSID50210379
• 61434-48-8
• 2-Hydroxymethyl-1,3-dimethoxyanthraquinone
• SCHEMBL16226230
• CCRIS 6440

• Inchi： 1S/C17H14O5/c1-21-13-7-11-14(17(22-2)12(13)8-18)16(20)10-6-4-3-5-9(10)15(11)19/h3-7,18H,8H2,1-2H3
• InChI Key： HLBNIOHBJNNJPW-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=C(C=C2C(C3C=CC=CC=3C(C2=1)=O)=O)OC

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.35
• Boiling Point: 531.6°C at 760 mmHg
• Flash Point: 200°C
• Refractive Index: 1.628
• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones